Cas no 52428-73-6 (1,5-Octadiene, 6-methyl-)

• Product Name: 1,5-Octadiene, 6-methyl-
• CAS No: 52428-73-6
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 359638
• PubChem ID: 54397520
• Update Time: 2025-04-19

1,5-Octadiene, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Octadiene, 6-methyl-
• 6-methylocta-1,5-diene
• DTXSID90711077
• 6-methyl-1,5-octadien
• 52428-73-6

• Inchi： 1S/C9H16/c1-4-6-7-8-9(3)5-2/h4,8H,1,5-7H2,2-3H3
• InChI Key： VLBCYLMKVRFERM-UHFFFAOYSA-N
• SMILES： C(C)(=CCCC=C)CC

Computed Properties

• Exact Mass: 124.12528
• Monoisotopic Mass: 124.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 0